Cas no 1501043-66-8 (1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid)
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylic acid, 1-[(2-fluorophenyl)methyl]-
- 1-[(2-fluorophenyl)methyl]-1h-pyrrole-3-carboxylic acid
- 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid
-
- Inchi: 1S/C12H10FNO2/c13-11-4-2-1-3-9(11)7-14-6-5-10(8-14)12(15)16/h1-6,8H,7H2,(H,15,16)
- InChI Key: DVXWETPYYLIXRI-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2F)C=CC(C(O)=O)=C1
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 376.9±22.0 °C(Predicted)
- pka: 4.99±0.10(Predicted)
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F142241-100mg |
1-[(2-Fluorophenyl)methyl]-1h-pyrrole-3-carboxylic Acid |
1501043-66-8 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F142241-500mg |
1-[(2-Fluorophenyl)methyl]-1h-pyrrole-3-carboxylic Acid |
1501043-66-8 | 500mg |
$ 570.00 | 2022-06-05 | ||
| TRC | F142241-1g |
1-[(2-Fluorophenyl)methyl]-1h-pyrrole-3-carboxylic Acid |
1501043-66-8 | 1g |
$ 865.00 | 2022-06-05 | ||
| Life Chemicals | F1908-2087-0.25g |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid |
1501043-66-8 | 95%+ | 0.25g |
$551.0 | 2023-09-07 | |
| Life Chemicals | F1908-2087-0.5g |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid |
1501043-66-8 | 95%+ | 0.5g |
$580.0 | 2023-09-07 | |
| Life Chemicals | F1908-2087-1g |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid |
1501043-66-8 | 95%+ | 1g |
$611.0 | 2023-09-07 | |
| Life Chemicals | F1908-2087-2.5g |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid |
1501043-66-8 | 95%+ | 2.5g |
$1222.0 | 2023-09-07 | |
| Life Chemicals | F1908-2087-5g |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid |
1501043-66-8 | 95%+ | 5g |
$1833.0 | 2023-09-07 | |
| Life Chemicals | F1908-2087-10g |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid |
1501043-66-8 | 95%+ | 10g |
$2566.0 | 2023-09-07 |
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid
Professional Introduction to 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic Acid (CAS No. 1501043-66-8)
1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid, with the chemical identifier CAS No. 1501043-66-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivative family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.
The molecular structure of 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted with a carboxylic acid group at the 3-position and a benzyl group attached to the nitrogen atom, with a fluorine atom at the 2-position of the phenyl ring. This unique arrangement of functional groups makes it a versatile scaffold for designing novel therapeutic agents.
In recent years, pyrrole derivatives have been extensively studied for their pharmacological properties. The presence of the fluorine atom in the phenyl ring enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further development. The carboxylic acid group at the 3-position of the pyrrole ring provides a site for further chemical modifications, allowing for the synthesis of analogs with tailored biological activities.
One of the most compelling aspects of 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid is its potential in addressing various therapeutic challenges. Current research indicates that this compound exhibits promising activity against several targets, including enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The fluorine atom's electronic properties contribute to its ability to interact with biological targets in a highly specific manner, which is crucial for developing effective drugs.
Recent studies have demonstrated that derivatives of this compound show significant efficacy in preclinical models of inflammation and pain management. The pyrrole core is known to modulate inflammatory pathways by interacting with key signaling molecules. Additionally, the benzyl group enhances solubility and bioavailability, which are critical factors for drug delivery systems. These findings highlight the compound's potential as a lead molecule for developing novel therapeutics.
The synthesis of 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes.
In addition to its pharmacological potential, 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid has shown promise in material science applications. Its unique structural features make it suitable for designing functional materials with specific electronic and optical properties. Researchers are exploring its use in organic electronics, where pyrrole derivatives can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells.
The growing interest in this compound has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human patients. These trials focus on conditions where inflammation and oxidative stress play a significant role, such as rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease. Preliminary results from these trials are encouraging and suggest that 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid could be a valuable addition to existing treatment regimens.
The future prospects for CAS No. 1501043-66-8 are vast, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced therapeutic profiles. As our understanding of biological mechanisms continues to evolve, so too will our ability to harness the potential of this remarkable compound.
In conclusion, 1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its diverse biological activities, makes it a compelling candidate for drug development across multiple therapeutic areas. With continued research and innovation, this compound is poised to make substantial contributions to modern medicine.
1501043-66-8 (1-[(2-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)